Glycerophosphonocholines are a class of compounds that are derivatives of phosphatidylcholine, characterized by the presence of a glycerol backbone with a phosphorylated choline group. These substances play critical roles in various biological processes and have gained attention for their potential applications in pharmaceuticals and cosmetics. In biological systems, glycerophosphonocholines serve as key components in cell membranes, contributing to lipid bilayer stability and integrity. They are involved in numerous physiological functions including signal transduction, membrane trafficking, and lipid metabolism. Due to these properties, research into the synthesis and application of glycerophosphonocholines has expanded rapidly. In the pharmaceutical industry, these compounds show promise as potential therapeutic agents for conditions such as neurodegenerative diseases, inflammation, and cardiovascular disorders. Their amphiphilic nature makes them suitable for use in targeted drug delivery systems, enhancing their effectiveness and reducing side effects. Furthermore, in the cosmetic sector, glycerophosphonocholines are valued for their skin moisturizing properties and ability to improve skin barrier function. They can be used in formulating anti-aging creams, lotions, and other skincare products, providing a range of benefits including hydration and protection against environmental stressors. Overall, glycerophosphonocholines represent an exciting area of research with diverse applications across various fields, driven by their unique chemical structure and biological activities.